Cas no 851288-86-3 (2-chloro-N-3-(2-methyl-1,3-thiazol-4-yl)phenylacetamide)

• Product Name: 2-chloro-N-3-(2-methyl-1,3-thiazol-4-yl)phenylacetamide
• CAS No: 851288-86-3
• MF: C₁₂H₁₁ClN₂OS
• MW: 266.746540307999
• CID: 3081779
• PubChem ID: 2526172
• Update Time: 2025-04-21

2-chloro-N-3-(2-methyl-1,3-thiazol-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide
• 2-chloro-N-3-(2-methyl-1,3-thiazol-4-yl)phenylacetamide
• F2158-1338
• Z57984668
• 851288-86-3
• EN300-11872
• G28462
• AKOS000303335
• 2-Chloro-N-[3-(2-methyl-thiazol-4-yl)-phenyl]-acetamide
• 2-chloro-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• BJB28886
• CS-0224294

• MDL： MFCD06378275
• Inchi： 1S/C12H11ClN2OS/c1-8-14-11(7-17-8)9-3-2-4-10(5-9)15-12(16)6-13/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： ZFQCNRJGUFAUAP-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C=1)C1=CSC(C)=N1)=O

Computed Properties

• Exact Mass: 266.0280618g/mol
• Monoisotopic Mass: 266.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 45-47 °C
• Boiling Point: 492.4±35.0 °C at 760 mmHg
• Flash Point: 251.6±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-chloro-N-3-(2-methyl-1,3-thiazol-4-yl)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides